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Compound of Interest

Compound Name:
N-morpholin-4-yl-

methanesulfonamide

Cat. No.: B8475856

Get Quote

(4-(Methylsulfonyl)morpholine)
Introduction & Chemical Identity
N-morpholin-4-yl-methanesulfonamide (commonly referred to in industrial pharmacopeia as

4-(methylsulfonyl)morpholine) is a critical heterocyclic sulfonamide intermediate. It serves as a

sulfonyl-stabilized morpholine scaffold in the synthesis of advanced tricyclic kinase inhibitors

(e.g., JAK, BCR-Abl inhibitors) and specialized solvating agents.

In drug development, this compound is classified as a Key Starting Material (KSM) or

Registered Intermediate. Its quality directly impacts the impurity profile of the final Drug

Substance (API), particularly concerning genotoxic impurities (GTIs) and nitrosamine

precursors.
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Parameter Specification

Preferred IUPAC Name 4-(Methylsulfonyl)morpholine

Synonyms
N-morpholin-4-yl-methanesulfonamide; 4-

Mesylmorpholine

CAS Registry Number 1697-34-3

Molecular Formula

Molecular Weight 165.21 g/mol

Physical State White to off-white solid

Melting Point 40–45 °C (Dependent on purity/polymorph)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Sparingly

soluble in water

Synthesis & Impurity Logic
To define purity standards, one must understand the genesis of impurities. The industrial

synthesis typically involves the sulfonation of morpholine with methanesulfonyl chloride (MsCl)

in the presence of a base (Triethylamine or Pyridine).

Reaction Pathway & Impurity Fate
The following Graphviz diagram illustrates the synthesis pathway and the origin of Critical

Quality Attributes (CQAs).
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Caption: Synthesis of 4-(methylsulfonyl)morpholine showing critical impurities including

genotoxic MsCl.

Critical Quality Attributes (CQAs)
Methanesulfonyl Chloride (MsCl): A potent alkylating agent and known Genotoxic Impurity

(GTI). Strict limits (ppm level) are required per ICH M7.

Morpholine: A secondary amine. If the downstream process involves nitrosating agents (e.g.,

), this can form N-nitrosomorpholine (NMOR), a potent carcinogen (Class 1).

Residual Solvents: Dichloromethane (DCM) is a Class 2 solvent (Limit: 600 ppm);

Triethylamine (TEA) is Class 3.

Analytical Strategy & Protocols
Due to the lack of a strong UV chromophore in the morpholine ring and the methanesulfonyl

group, GC-FID (Gas Chromatography with Flame Ionization Detection) is the gold standard for

assay and purity. HPLC-UV is often insufficient unless detection is performed at very low

wavelengths (<210 nm), which introduces solvent noise.

Method A: Purity & Assay by GC-FID
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Purpose: Quantify the main peak and volatile organic impurities.

Instrument: Agilent 7890B or equivalent with FID.

Column: DB-624 or equivalent (30m x 0.32mm, 1.8µm film) – optimized for amines and

sulfonamides.

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

Inlet: Split 20:1 @ 250 °C.

Detector: FID @ 280 °C.

Oven Program:

Hold 50 °C for 2 min.

Ramp 10 °C/min to 220 °C.

Hold 5 min.

Sample Prep: Dissolve 50 mg in 10 mL Methanol.

Self-Validation Criteria:

System Suitability: Tailing factor for 4-(methylsulfonyl)morpholine must be < 1.5.

Linearity:

over 80%–120% of target concentration.

Method B: Trace Genotoxic Impurity Analysis (MsCl)
Purpose: Detect residual Methanesulfonyl Chloride at ppm levels.

Technique: GC-MS (SIM Mode).

Derivatization (Optional): MsCl is unstable/reactive. Direct injection is possible but

derivatization with pentafluorophenol improves stability.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8475856?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Ion: Monitor m/z 79 (

) and m/z 114 (Molecular ion of MsCl).

Limit of Quantitation (LOQ): Must meet ICH M7 limits (typically < 10 ppm relative to drug

substance dose).

Quality Standards & Specifications
For use as a Registered Intermediate in GMP manufacturing, the following specifications are

recommended.
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Test Attribute Method
Acceptance
Criteria

Rationale

Appearance Visual
White to off-white

crystalline solid

Indicates absence of

oxidized degradants.

Identification FTIR / H-NMR Conforms to structure

Confirms identity; N-

morpholin-4-yl

connectivity.

Assay (Purity) GC-FID (w/w)

High purity required

for stoichiometry in

next step.

Related Substances GC-FID

Single impurity

Total impurities

Controls side-reaction

byproducts.

Residual MsCl GC-MS
Critical: Genotoxic

safety control.

Residual Morpholine GC-FID
Critical: Nitrosamine

risk mitigation.

Water Content Karl Fischer

MsCl is water-

sensitive; moisture

indicates hydrolysis

risk.

Residue on Ignition USP <281>

Ensures removal of

inorganic salts

(TEA·HCl).

Analytical Workflow Diagram
This decision tree guides the analyst through the release testing process, ensuring no critical

safety checks are skipped.
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Caption: Step-by-step analytical release workflow for GMP compliance.

Storage and Stability
Hygroscopicity: The sulfonamide moiety renders the compound slightly hygroscopic.

Storage: Store in tightly closed containers at controlled room temperature (15–25 °C).

Protect from moisture to prevent hydrolysis of any residual acid chlorides.

Retest Period: Typically 24 months if stored properly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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